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Compound of Interest

Compound Name: TD1092 intermediate-1

Cat. No.: B12362758

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided herein is for guidance purposes only and is based on the
known properties of the final compound, TD1092, and general laboratory safety principles for
handling potent, biologically active research chemicals. A specific Safety Data Sheet (SDS) for
"TD1092 intermediate-1" is not publicly available, as this designation likely refers to a non-
commercial precursor in a specific synthesis pathway. All users must conduct a thorough, site-
specific risk assessment before handling this compound and consult with their institution's
Environmental Health and Safety (EHS) department. The user assumes all responsibility for the
safe handling and disposal of this material.

Introduction

TD1092 is a potent, cell-permeable pan-Inhibitor of Apoptosis (IAP) degrader. It functions as a
Proteolysis Targeting Chimera (PROTAC), a heterobifunctional molecule designed to induce
the degradation of specific proteins via the ubiquitin-proteasome system. TD1092 selectively
targets cellular Inhibitor of Apoptosis Protein 1 (clAP1), clAP2, and X-linked IAP (XIAP) for
degradation by recruiting them to the Cereblon (CRBN) E3 ubiquitin ligase. This targeted
degradation of anti-apoptotic IAP proteins leads to the activation of caspases and subsequently
induces apoptosis in cancer cells.[1] "TD1092 intermediate-1" refers to a precursor molecule
in the synthesis of TD1092. While its exact structure is not publicly defined, it is likely to be a
key building block, such as the IAP-binding moiety, the CRBN-binding ligand, or a derivative of
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these conjugated to a linker precursor. Therefore, it should be handled with precautions
commensurate with the final, highly active compound.

Data Summary

Due to the absence of specific data for "TD1092 intermediate-1," this table summarizes the
available information for the final product, TD1092. Researchers should conservatively assume
that the intermediate may possess similar or greater hazards.

Property Data
Compound Name TD1092
Synonyms TD-1092, pan-lAP degrader

) ) o Induces the degradation of clAP1, clAP2, and
Biological Activity

XIAP.[1]
Target(s) clAP1, clAP2, XIAP
Signaling Pathway Apoptosis, NF-kB[1]
Appearance Solid (Assumed)
Purity >98% (Typical for research-grade compounds)
Solubility Soluble in DMSO (Expected)
Storage Conditions -20°C for long-term storage

o Not available. Assumed to be toxic and requires
Toxicity Data )
careful handling.

Experimental Protocols
General Handling and Personal Protective Equipment
(PPE)

Given the potent biological activity of TD1092 and the unknown specific hazards of its
intermediates, a highly cautious approach to handling is mandatory.
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1. Engineering Controls:

¢ All manipulations of the solid compound (weighing, preparing stock solutions) must be
conducted in a certified chemical fume hood, powder containment hood, or glove box to
prevent inhalation of airborne particles.

e Ensure the laboratory has adequate ventilation.
2. Personal Protective Equipment (PPE):

» Respiratory Protection: A NIOSH-approved respirator (e.g., N95 or higher) is strongly
recommended when handling the solid material.

o Hand Protection: Wear two pairs of nitrile gloves. Change gloves immediately upon any sign
of contamination.

o Eye Protection: Chemical safety goggles or a face shield are required.

o Body Protection: Wear a dedicated, buttoned lab coat. Consider using disposable sleeves.

Spill Response Protocol

e For Small Powder Spills:

[e]

Do not sweep. Gently cover the spill with absorbent paper.

o Dampen the absorbent paper with 70% ethanol to prevent the powder from becoming
airborne.

o Carefully wipe the area from the outside in, placing all contaminated materials into a
sealed bag for hazardous waste disposal.

o Decontaminate the surface with a suitable laboratory detergent, followed by a 70% ethanol
rinse.

e For Small Liquid Spills (in solvent):

o Absorb the spill with an inert material (e.g., vermiculite, chemical absorbent pads).
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o Collect the contaminated absorbent material into a sealed container for hazardous waste

disposal.

o Decontaminate the surface as described above.

e For Large Spills:
o Evacuate the immediate area.
o Alert others and prevent entry.

o Contact your institution's Environmental Health and Safety (EHS) department immediately.

Disposal Procedures

All waste materials contaminated with TD1092 or its intermediates must be treated as

hazardous chemical waste.
1. Waste Segregation:

e Solid Waste: Collect all contaminated consumables (e.g., pipette tips, microfuge tubes,
gloves, absorbent paper) in a dedicated, clearly labeled, and sealable hazardous waste
container.

 Liquid Waste: Collect all solutions containing the compound in a dedicated, clearly labeled,
and sealed hazardous liquid waste container. Do not mix with other waste streams.

2. Disposal Method:

o All waste must be disposed of through your institution's approved hazardous waste
management program.

e Under no circumstances should this material be disposed of down the drain or in the general

trash.

Visualizations
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TD1092 Mechanism of Action
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Caption: TD1092 induces apoptosis by forming a ternary complex.
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Workflow for TD1092 Intermediate-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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